Cas no 1178002-49-7 (3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoic acid)

• Product Name: 3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoic acid
• CAS No: 1178002-49-7
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 1086357
• PubChem ID: 28063713
• Update Time: 2025-06-12

3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoic acid
• 3-[(1S,9aR)-Octahydro-2H-quinolizin-1-yl]propanoic acid
• 3-[(1S,9aR)-Octahydro-2H-quinolizin-1-yl]propanoic acid - carbonic acid (1:1) hydrate
• 3-[(1S,9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]propanoic acid
• 1178002-49-7
• AKOS006337407
• 3-[(1S,9AR)-OCTAHYDRO-1H-QUINOLIZIN-1-YL]PROPANOIC ACID
• 3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoicacid
• BS-39323

• MDL： MFCD09864296
• Inchi： 1S/C12H21NO2/c14-12(15)7-6-10-4-3-9-13-8-2-1-5-11(10)13/h10-11H,1-9H2,(H,14,15)/t10-,11+/m0/s1
• InChI Key： SGVLEINHEWUGMS-WDEREUQCSA-N
• SMILES： OC(CC[C@@H]1CCCN2CCCC[C@@H]21)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoic acid

Comprehensive Overview of 3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoic acid (CAS No. 1178002-49-7)

3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoic acid (CAS No. 1178002-49-7) is a chiral organic compound with a unique quinolizidine backbone, which has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of nitrogen-containing heterocycles, a structural motif frequently found in bioactive molecules. Its stereospecific configuration at the 1S and 9aR positions makes it a valuable intermediate for synthesizing enantiomerically pure drugs, particularly in the development of neuromodulators and enzyme inhibitors.

The growing interest in 3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoic acid is partly driven by its potential applications in central nervous system (CNS) therapeutics. Researchers are exploring its role in modulating GABA receptors and ion channels, which are critical targets for treating conditions like anxiety, epilepsy, and chronic pain. The compound’s propanoic acid moiety enhances its solubility, making it suitable for formulation studies. Recent publications highlight its utility in structure-activity relationship (SAR) studies, where minor modifications to its scaffold yield derivatives with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, CAS No. 1178002-49-7 exemplifies the challenges and innovations in asymmetric synthesis. Its octahydroquinolizine core requires precise stereocontrol, often achieved via catalytic hydrogenation or enzymatic resolution. These methods align with the pharmaceutical industry’s push toward green chemistry and sustainable manufacturing. Analysts note that the demand for such intermediates is rising, fueled by the expansion of precision medicine and personalized therapeutics.

In the context of drug discovery, 3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoic acid is often compared to other bridged bicyclic compounds like tropane alkaloids. However, its lower toxicity and higher metabolic stability give it a competitive edge. Computational studies using molecular docking and QSAR models suggest strong binding affinities to neurotransmitter transporters, sparking interest in its use for neurodegenerative disease research. These findings are frequently cited in forums discussing next-generation CNS drugs.

The commercial availability of CAS No. 1178002-49-7 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Quality control protocols emphasize HPLC purity and chiral HPLC analysis to ensure reproducibility. As the compound gains traction, patent filings related to its derivatives have increased, particularly in jurisdictions with robust intellectual property frameworks. This trend reflects its potential as a scaffold for patentable therapeutics.

Beyond pharmaceuticals, 3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoic acid is studied for its biocatalytic applications. Enzymes like transaminases and reductases can selectively modify its structure, enabling the production of high-value chiral amines. Such processes are integral to the fine chemicals industry, where efficiency and selectivity are paramount. Discussions on enzyme engineering platforms often reference this compound as a test substrate.

In summary, 3-((1S,9aR)-Octahydro-1H-quinolizin-1-yl)propanoic acid (CAS No. 1178002-49-7) represents a versatile building block with multifaceted applications. Its relevance to CNS drug development, asymmetric synthesis, and biocatalysis ensures its prominence in contemporary research. As the scientific community prioritizes targeted therapies and sustainable synthesis, this compound is poised to remain a focal point of innovation.